Cas no 87568-89-6 (2(1H)-Pyrimidinethione, 4,4'-(2,6-pyridinediyl)bis[6-ethoxy-)

• Product Name: 2(1H)-Pyrimidinethione, 4,4'-(2,6-pyridinediyl)bis[6-ethoxy-
• CAS No: 87568-89-6
• MF: C₁₇H₁₇N₅O₂S₂
• MW: 387.47918009758
• CID: 655059
• PubChem ID: 13185163
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione, 4,4'-(2,6-pyridinediyl)bis[6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-6-[6-(4-ethoxy-2-sulfanylidene-1H-pyrimidin-6-yl)pyridin-2-yl]-1H-pyrimidine-2-thione
• 6,6'-(Pyridine-2,6-diyl)bis(4-ethoxypyrimidine-2(1H)-thione)
• 87568-89-6
• DTXSID50525718
• 2(1H)-Pyrimidinethione, 4,4'-(2,6-pyridinediyl)bis[6-ethoxy-

• Inchi： 1S/C17H17N5O2S2/c1-3-23-14-8-12(19-16(25)21-14)10-6-5-7-11(18-10)13-9-15(24-4-2)22-17(26)20-13/h5-9H,3-4H2,1-2H3,(H,19,21,25)(H,20,22,26)
• InChI Key： OYIPEEBLFUPPSR-UHFFFAOYSA-N
• SMILES： S=C1N=C(C=C(C2C=CC=C(C3=CC(=NC(N3)=S)OCC)N=2)N1)OCC

Computed Properties

• Exact Mass: 387.08236715g/mol
• Monoisotopic Mass: 387.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų